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Introduction

GSK1702934A is a potent and selective activator of Transient Receptor Potential Canonical
(TRPC) 3 and TRPC6 channels. These non-selective cation channels are crucial in mediating
calcium (Ca2*) and sodium (Na*) influx into smooth muscle cells, playing a significant role in
the regulation of vascular tone, cell proliferation, and pathological hypertrophy.[1]
GSK1702934A directly activates TRPC3 and TRPC6 channels, bypassing the need for
phospholipase C (PLC) signaling, making it a valuable tool for elucidating the specific roles of
these channels in smooth muscle physiology and pathophysiology. These application notes
provide a comprehensive experimental workflow and detailed protocols for investigating the
effects of GSK1702934A on smooth muscle function.

Data Presentation

Table 1: In Vitro Potency of GSK1702934A

Target Assay Type Potency (ECso) Reference(s)
Whole-cell patch-

Human TRPC3 ~80 nM [1]
clamp

Whole-cell patch-
Human TRPC6 ~440 nM [1]
clamp
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Table 2: Key Biological Effects of GSK1702934A

Biological System

Effect

Notes

Reference(s)

Recombinant HEK293

cells

Induces TRPC3/6
currents and calcium

signals

Bypasses
phospholipase-C

signaling

Isolated Rat Heart

Transiently increased

perfusion pressure

Effect eliminated by a
TRPC3/6 blocker

[1]

Conscious Sprague

Dawley Rats

Transiently increased
blood pressure (15-35
mmHgQ)

Dose-dependent

effect

[1]

TRPC3-
overexpressing

mouse hearts

Enhanced contractility
and evoked

arrhythmias

Effects mimicked by

angiotensin Il

[2]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathway of TRPC3/6 activation by

GSK1702934A in smooth muscle cells and a general experimental workflow for studying its

effects.
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Figure 1: GSK1702934A Signaling Pathway in Smooth Muscle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672358#experimental-workflow-for-studying-
gsk1702934a-on-smooth-muscle]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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